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Compound of Interest

Compound Name: Y-26763

Cat. No.: B1683443 Get Quote

Y-27632 is a selective ROCK inhibitor commonly used in cell culture to enhance cell survival

and prevent apoptosis, particularly in stem cell research.[1][2][3] While it is a valuable research

tool, proper handling and disposal are crucial to ensure laboratory safety. This guide provides

essential information on personal protective equipment (PPE), operational procedures, and

disposal plans for Y-27632.

Hazard Identification and Safety Precautions
Y-27632 is classified as harmful if swallowed, in contact with skin, or if inhaled.[4][5] It is

essential to take appropriate precautions to minimize exposure.

Hazard Summary Table

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[4][5]

Acute Toxicity, Dermal (Category 4) Harmful in contact with skin.[4][5]

Acute Toxicity, Inhalation (Category 4) Harmful if inhaled.[4][5]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling Y-

27632, particularly in its powdered form.
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PPE Requirements Table

Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or other suitable

material. The exact

breakthrough time should be

confirmed with the glove

manufacturer.[4]

Body Protective clothing

Laboratory coat. For larger

quantities or risk of splashing,

consider a disposable gown or

suit.[5][6]

Eyes Safety glasses or goggles
To protect against dust

particles or splashes.

Respiratory Respiratory protection

A NIOSH-approved respirator

is recommended when

handling the powder outside of

a certified chemical fume hood

to avoid breathing dust.[5]

Operational Plan: From Receipt to Use
A systematic approach to handling Y-27632 from the moment it arrives in the laboratory to its

use in experiments is critical for safety and efficacy.

Step-by-Step Handling Protocol

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Y-27632 is typically supplied as a white solid powder and should be stored at -20°C,

protected from light.[7][8] For long-term storage, the use of a desiccant is recommended.

[8]
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Preparation of Stock Solutions:

All handling of the powdered form should be conducted in a certified chemical fume hood

to minimize inhalation risk.

To prepare a stock solution, aseptically add sterile water, phosphate-buffered saline (PBS),

or DMSO to the vial.[8] For example, to make a 10 mM stock solution from 1 mg of Y-

27632 (molecular weight 320.3 g/mol ), you would add 312 µL of solvent.[8]

Ensure the powder is thoroughly dissolved by gentle mixing.

Aliquoting and Storage of Stock Solutions:

It is recommended to aliquot the stock solution into working volumes to avoid repeated

freeze-thaw cycles.[3]

Store the aliquots at -20°C, protected from light.[3] Once thawed, aliquots may be kept at

2°C to 8°C for up to two weeks.

Use in Cell Culture:

A common working concentration for Y-27632 in cell culture is 10 µM.[7]

When adding to culture medium, ensure it is thoroughly mixed. The supplemented medium

should ideally be used immediately.

Disposal Plan
Proper disposal of Y-27632 and contaminated materials is essential to prevent environmental

contamination and accidental exposure.

Disposal Guidelines Table
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Waste Type Disposal Procedure

Unused Y-27632 (powder or solution)

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not allow it to enter sewers or

water systems.[4]

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated hazardous waste

container and dispose of according to

institutional guidelines for chemically

contaminated waste.

Contaminated PPE (e.g., gloves, disposable

coats)

Place in a sealed bag and dispose of as

hazardous waste. Wash contaminated reusable

clothing before reuse.[5]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety precautions for handling Y-27632 in a

research laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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